Cas no 29148-27-4 (Diethyl (4-Methylphenyl)malonate)

• Product Name: Diethyl (4-Methylphenyl)malonate
• CAS No: 29148-27-4
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 253168
• PubChem ID: 24859478
• Update Time: 2025-09-27

Diethyl (4-Methylphenyl)malonate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-(p-tolyl)malonate
• DIETHYL (4-METHYLPHENYL)MALONATE
• Diethyl 2-(4-Methylphenyl)Malonate
• diethyl 2-(4-methylphenyl)propanedioate
• Diethyl p-tolylmalonate
• Propanedioicacid, 2-(4-methylphenyl)-, 1,3-diethyl ester
• Diethyl 2-(p-tolyl)malonate, 95%
• J-017408
• diethyl(4-methylphenyl)malonate
• 2-p-Tolyl-malonic acid diethyl ester
• (4-methylphenyl)malonic acid diethyl ester
• Diethyl 2-(4-methylphenyl)malonate #
• DIETHYL2-(P-TOLYL)MALONATE
• FT-0602044
• 29148-27-4
• Propanedioic acid, 2-(4-methylphenyl)-, 1,3-diethyl ester
• SCHEMBL4068942
• InChI=1/C14H18O4/c1-4-17-13(15)12(14(16)18-5-2)11-8-6-10(3)7-9-11/h6-9,12H,4-5H2,1-3H
• DTXSID20341184
• diethyl 2-p-tolylmalonate
• diethyl 2-(p-tolyl)-malonate
• AKOS009158135
• Propanedioicacid,2-(4-methylphenyl)-,1,3-diethyl ester
• Diethyl (4-Methylphenyl)malonate

• MDL： MFCD00013242
• Inchi： 1S/C14H18O4/c1-4-17-13(15)12(14(16)18-5-2)11-8-6-10(3)7-9-11/h6-9,12H,4-5H2,1-3H3
• InChI Key： WGBSHZUHSDGHLV-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 250.12100
• Monoisotopic Mass: 250.120509
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Not available
• Density: 1.054 g/mL at 25 °C(lit.)
• Melting Point: Not available
• Boiling Point: 124-125 °C/1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.492(lit.)
• PSA: 52.60000
• LogP: 2.20480
• Solubility: Not available
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Diethyl (4-Methylphenyl)malonate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids